Cas no 1806777-16-1 (2-(Aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-methanol)

• Product Name: 2-(Aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-methanol
• CAS No: 1806777-16-1
• MF: C₉H₁₁F₃N₂O₂
• MW: 236.191052675247
• CID: 4843190
• Update Time: 2025-11-01

2-(Aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-methanol

• Inchi： 1S/C9H11F3N2O2/c1-5-6(4-15)2-8(7(3-13)14-5)16-9(10,11)12/h2,15H,3-4,13H2,1H3
• InChI Key： SSQBILKHFCYMMG-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(CO)=C(C)N=C1CN)(F)F

Computed Properties

• Exact Mass: 236.077
• Monoisotopic Mass: 236.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68.4

Additional information on 2-(Aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-methanol

Comprehensive Overview of 2-(Aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1806777-16-1)

2-(Aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-methanol, with the CAS number 1806777-16-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including an aminomethyl group, a trifluoromethoxy substituent, and a hydroxymethyl functionality. Its molecular complexity and potential applications make it a subject of interest for scientists exploring novel bioactive molecules.

The compound's trifluoromethoxy group is particularly noteworthy, as it enhances lipophilicity and metabolic stability, traits highly sought after in drug discovery. Researchers are investigating its role in modulating biological targets, such as enzymes and receptors, due to its ability to influence binding affinity and selectivity. The aminomethyl moiety further expands its utility, enabling derivatization for the synthesis of more complex molecules with tailored properties.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their applications in medicinal chemistry and crop protection. The CAS 1806777-16-1 compound aligns with this trend, offering a versatile scaffold for designing inhibitors or modulators of biological pathways. Its potential use in developing central nervous system (CNS) therapeutics or antimicrobial agents is a hot topic in academic and industrial circles.

From a synthetic perspective, 2-(Aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-methanol presents challenges and opportunities. Its preparation often involves multi-step reactions, including halogenation, nucleophilic substitution, and reduction steps. Optimizing these processes to improve yield and purity is a key focus for chemists, especially those working on scale-up production for commercial applications.

Environmental and regulatory considerations are also critical when working with such compounds. While 1806777-16-1 is not classified as hazardous, its handling requires standard laboratory precautions to ensure safety. The compound's stability under various conditions (e.g., pH, temperature) is another area of investigation, particularly for formulators aiming to develop stable end-products.

The rise of AI-driven drug discovery has further amplified interest in this molecule. Computational models predict its interactions with biological targets, accelerating the identification of potential therapeutic applications. Questions like "How does 2-(Aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-methanol interact with GABA receptors?" or "Can it serve as a lead compound for neurodegenerative diseases?" are frequently explored in research forums.

In summary, 2-(Aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-methanol (CAS 1806777-16-1) represents a promising candidate for diverse applications. Its structural attributes, combined with growing scientific curiosity, position it as a valuable asset in the quest for innovative solutions in healthcare and agriculture. Future studies will likely uncover even more facets of its potential, solidifying its place in advanced chemical research.